1'-Ethyl-7-methoxy-2-(thiophen-2-yl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]

• IUPAC Name: 1'-ethyl-7-methoxy-2-thiophen-2-ylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]
• InChI: InChI=1S/C21H25N3O2S/c1-3-23-11-9-21(10-12-23)24-17(14-16(22-24)19-8-5-13-27-19)15-6-4-7-18(25-2)20(15)26-21/h4-8,13,17H,3,9-12,14H2,1-2H3
• InChI Key: DKOOXMZRSVJDEJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N3C(CC(=N3)C4=CC=CS4)C5=C(O2)C(=CC=C5)OC
• Molecular Formula: C21H25N3O2S
• Molecular Weight: 383.5 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains several different functional groups and structural features. It includes an ethyl group, a methoxy group, a thiophenyl group, a pyrazolone ring, an oxazine ring, and a piperidine ring. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like polarity, solubility, melting point, and boiling point would be influenced by the functional groups present and the overall shape of the molecule.

Scientific Research Applications

Spiropiperidine Derivatives as Sigma-Receptor Ligands

Spiropiperidine compounds, including structures related to 1'-Ethyl-7-methoxy-2-(thiophen-2-yl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine], have been investigated for their potential as sigma-receptor ligands. A study by Maier and Wünsch (2002) focused on the synthesis and evaluation of spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines] derivatives. These compounds exhibited high affinity for σ1-receptors, a type of sigma receptor involved in various neurological processes. Their research demonstrated that specific structural features, such as a benzyl residue at the piperidine nitrogen atom and a methoxy group in position 3, enhance σ1-receptor affinity. The study underscores the importance of structural modifications in developing selective sigma-receptor ligands with potential applications in neuropharmacology (Maier & Wünsch, 2002).

Thiophene Bioisosteres in Sigma Receptor Ligands

Another significant study by Oberdorf et al. (2008) explored the synthesis and pharmacological evaluation of thiophene bioisosteres for spirocyclic benzopyran, which is structurally similar to the compound . The research highlighted the synthesis of 1-benzyl-6'-methoxy-6',7'-dihydrospiro[piperidine-4,4'-thieno[3.2- c]pyran] and its derivatives. These compounds showed high potency and selectivity towards sigma 1 receptors, indicating their potential as therapeutic agents targeting the sigma receptor system. This study further supports the potential of spiropiperidine and thiophene derivatives in developing new sigma receptor ligands with specific therapeutic applications (Oberdorf et al., 2008).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Compounds with similar structures are often involved in interactions with enzymes or receptors in the body.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promise as a pharmaceutical, for example, further studies could be done to optimize its activity, reduce side effects, and determine the best methods for synthesis.